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Compound of Interest

Compound Name:
Ethyl 2-methyl-2-

phenylpropanoate

Cat. No.: B022911 Get Quote

Abstract:

This document provides detailed application notes and experimental protocols for the

evaluation of Ethyl 2-methyl-2-phenylpropanoate as a potential ingredient in fragrance

formulations. Due to a lack of publicly available data on its olfactory properties, this document

serves as a comprehensive guide for researchers, scientists, and drug development

professionals to characterize its scent profile, performance, and stability. The protocols outlined

herein are designed to generate the necessary data to determine the viability and optimal

application of this compound in perfumery.

Physicochemical Properties
A summary of the known physicochemical properties of Ethyl 2-methyl-2-phenylpropanoate
is presented in Table 1. This information is crucial for formulation development and safety

considerations.
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Property Value Source

Molecular Formula C₁₂H₁₆O₂

Molecular Weight 192.26 g/mol ---

CAS Number 2901-13-5

Appearance Colorless to light yellow liquid

Purity 97%

Storage Temperature Room Temperature

Boiling Point Not available ---

Vapor Pressure Not available ---

Solubility Not available ---

Table 1: Physicochemical Properties of Ethyl 2-methyl-2-phenylpropanoate

Olfactory Characterization
As the specific odor profile of Ethyl 2-methyl-2-phenylpropanoate is not well-documented, a

thorough sensory evaluation is required. The following protocols are designed to systematically

characterize its scent.

Objective: To identify and quantify the olfactory characteristics of Ethyl 2-methyl-2-
phenylpropanoate.

Materials:

Ethyl 2-methyl-2-phenylpropanoate (97% purity or higher)

Ethanol (perfumer's grade, odorless)

Deionized water

Glass vials with caps
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Perfumer's smelling strips (blotters)

Odor-free environment (sensory evaluation booth)

Trained sensory panel (8-10 members)

Procedure:

Sample Preparation: Prepare a 10% solution of Ethyl 2-methyl-2-phenylpropanoate in

perfumer's grade ethanol.

Panelist Training: Briefly retrain panelists on a set of standard reference odorants

representing different fragrance families (e.g., floral, fruity, woody, spicy) to calibrate their

responses.

Evaluation:

Dip a smelling strip into the 10% solution, ensuring it is saturated but not dripping.

Present the strip to each panelist in a double-blind, randomized order.

Ask panelists to describe the odor at three time points:

Top note: Immediately after dipping.

Heart note: After 15 minutes.

Base note: After 2 hours.

Panelists should record all perceived odor descriptors and rate their intensity on a scale of

1 (very weak) to 7 (very strong).

Data Analysis: Compile the descriptors and intensity ratings. Create a sensory profile (spider

web diagram) to visualize the dominant and minor scent characteristics.
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Caption: Workflow for Olfactory Profile Characterization.

Objective: To determine the lowest concentration at which the odor of Ethyl 2-methyl-2-
phenylpropanoate can be detected.

Materials:

Ethyl 2-methyl-2-phenylpropanoate

Odor-free air or nitrogen

Dynamic dilution olfactometer

Trained sensory panel

Procedure:

Methodology: Employ the forced-choice ascending concentration series method (ASTM

E679-19).

Sample Presentation: Present panelists with three sniffing ports, two containing odor-free air

and one containing a diluted concentration of the test substance.

Ascending Concentrations: Start with a very low, sub-threshold concentration and gradually

increase it in discrete steps.
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Panelist Task: At each concentration level, panelists must choose the port they believe

contains the odorant.

Threshold Definition: The individual threshold is the concentration at which a panelist gives

two consecutive correct identifications. The group's odor detection threshold is the geometric

mean of the individual thresholds.

Data Presentation:

Parameter Value (to be determined) Units

Odor Detection Threshold ppm or µg/m³

Table 2: Odor Threshold of Ethyl 2-methyl-2-phenylpropanoate

Performance Evaluation in Fragrance Formulations
The performance of a fragrance ingredient is determined by its substantivity (longevity on a

substrate) and its stability within a product base.

Objective: To evaluate the longevity of the scent of Ethyl 2-methyl-2-phenylpropanoate on

different substrates.

Materials:

10% solution of Ethyl 2-methyl-2-phenylpropanoate in ethanol

Substrates: smelling strips, cotton fabric, human skin

Trained sensory panel

Procedure:

Application: Apply a standardized amount of the 10% solution to each substrate.

Evaluation: Have the sensory panel evaluate the odor intensity on each substrate at regular

intervals (e.g., 0, 1, 2, 4, 8, and 24 hours).
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Rating: Panelists rate the intensity on a scale of 1 to 7.

Data Analysis: Plot the average intensity ratings over time for each substrate to create a

substantivity curve.

Data Presentation:

Time (hours)
Smelling Strip
(Avg. Intensity)

Cotton Fabric (Avg.
Intensity)

Human Skin (Avg.
Intensity)

0

1

2

4

8

24

Table 3: Substantivity of Ethyl 2-methyl-2-phenylpropanoate on Various Substrates

Objective: To assess the physical and chemical stability of Ethyl 2-methyl-2-
phenylpropanoate in a representative cosmetic formulation.[1]

Materials:

Ethyl 2-methyl-2-phenylpropanoate

Model cosmetic base (e.g., a simple oil-in-water emulsion)

Control sample (cosmetic base without the fragrance ingredient)

Storage chambers (controlled temperature and light)

pH meter, viscometer, and other relevant analytical equipment

Procedure:
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Formulation: Incorporate Ethyl 2-methyl-2-phenylpropanoate into the cosmetic base at a

typical concentration (e.g., 0.5% w/w).

Storage Conditions: Store samples under various conditions:

Accelerated: 40°C ± 2°C

Room Temperature: 25°C ± 2°C

Light Exposure: UV light chamber

Evaluation: At specified time points (e.g., 0, 1, 2, and 3 months), evaluate the following

parameters for both the test and control samples:[1]

Physical: Color, clarity, viscosity, phase separation.

Chemical: pH, odor profile (compared to a fresh sample).

Data Analysis: Record any significant changes compared to the control and the initial

sample.
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Caption: Workflow for Stability Testing.
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Data Presentation:

Parameter Condition T=0 T=1 month T=2 months T=3 months

Color 40°C

25°C

UV Light

Odor Profile 40°C

25°C

UV Light

pH 40°C

25°C

UV Light

Viscosity (cP) 40°C

25°C

UV Light

Phase

Separation
40°C

25°C

UV Light

Table 4: Stability of Ethyl 2-methyl-2-phenylpropanoate in a Cosmetic Base

Conclusion
Ethyl 2-methyl-2-phenylpropanoate is a compound with potential for use in fragrance

applications, although its specific sensory characteristics are not currently well-documented in

public literature. The experimental protocols provided in this document offer a systematic

approach to thoroughly evaluate its odor profile, intensity, substantivity, and stability. The data
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generated from these studies will be essential for determining its suitability and optimal use

levels in various fragrance formulations, providing a solid foundation for its potential inclusion in

the perfumer's palette. It is recommended that all evaluations are conducted in comparison with

well-known fragrance materials to benchmark its performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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